N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea

• IUPAC Name: 1-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenyl]-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C22H20FN3O2S2/c23-17-7-9-18(10-8-17)24-22(29)25-19-11-13-20(14-12-19)30(27,28)26-15-3-5-16-4-1-2-6-21(16)26/h1-2,4,6-14H,3,5,15H2,(H2,24,25,29)
• InChI Key: XCQUMTIZXHUWSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)S(=O)(=O)C3=CC=C(C=C3)NC(=S)NC4=CC=C(C=C4)F
• Molecular Formula: C22H20FN3O2S2
• Molecular Weight: 441.5 g/mol

Description

N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea involves the inhibition of enzymes involved in various metabolic pathways. It has been reported to inhibit the activity of DNA gyrase, an enzyme involved in DNA replication, and to inhibit the activity of topoisomerase II, an enzyme involved in DNA repair. It has also been found to inhibit the activity of tyrosine kinase, an enzyme involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea has been found to have various biochemical and physiological effects. It has been reported to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the production of reactive oxygen species, which are involved in various cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea in lab experiments include its potential applications in various fields of scientific research, its antimicrobial and anticancer properties, and its ability to inhibit enzymes involved in various metabolic pathways. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea. These include further studies on its potential applications in the field of antimicrobial and anticancer research, the development of new synthesis methods to produce high yields of the desired product, and the determination of its safety and efficacy in vivo. Additionally, further studies are needed to determine its potential applications in other fields of scientific research, such as drug discovery and development.
In conclusion, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea is a chemical compound with potential applications in various fields of scientific research. Its antimicrobial and anticancer properties, as well as its ability to inhibit enzymes involved in various metabolic pathways, make it a promising candidate for further studies. However, further research is needed to determine its safety and efficacy in vivo and to develop new synthesis methods to produce high yields of the desired product.

Synthesis Methods

The synthesis of N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea involves the reaction of 4-fluoroaniline with 3,4-dihydroquinoline-1-sulfonyl chloride, followed by the reaction with thiourea. This method has been reported in the literature and has been optimized to produce high yields of the desired product.

Scientific Research Applications

N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(4-fluorophenyl)thiourea has been studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial properties against various bacterial strains, including drug-resistant strains. It has also been found to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo.